Ethyl 5-(2-amino-2-oxoethoxy)-2-tert-butyl-1-benzofuran-3-carboxylate
Description
Scientific Research Applications
Medicinal Chemistry: Drug Synthesis and Development
Ethyl 5-(2-amino-2-oxoethoxy)-2-tert-butyl-1-benzofuran-3-carboxylate: is utilized in medicinal chemistry for the synthesis of various pharmacologically active molecules. Its structure is amenable to modifications, allowing chemists to create derivatives that can interact with biological targets. This compound serves as a building block in the development of new drugs, particularly in the realm of small molecule therapeutics .
Material Science: Polymer Research
In material science, this compound finds application in the synthesis of novel polymers. Its benzofuran moiety can contribute to the thermal stability and mechanical properties of the resulting polymers. Researchers explore its incorporation into polymer chains to develop materials with unique electrical or photonic properties .
Environmental Science: Pollutant Degradation
The reactivity of Ethyl 5-(2-amino-2-oxoethoxy)-2-tert-butyl-1-benzofuran-3-carboxylate can be harnessed in environmental science to study the degradation of pollutants. Its potential to participate in redox reactions makes it a candidate for research into the breakdown of organic contaminants in water and soil .
Analytical Chemistry: Chromatography Standards
This compound’s distinct chemical signature allows it to serve as a standard or reference material in chromatographic analysis. It helps in calibrating instruments and validating analytical methods, ensuring the accuracy and reliability of chemical analyses conducted in various research fields .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, the compound’s active functional groups enable it to act as an inhibitor or modulator for certain enzymes. It is used in studies to understand enzyme mechanisms and to design inhibitors that can regulate metabolic pathways or serve as therapeutic agents .
Chemical Synthesis: Intermediate for Complex Molecules
As a versatile intermediate, this compound is employed in the synthesis of complex organic molecules. Its reactive sites are suitable for various chemical transformations, making it valuable for constructing intricate molecular architectures needed in advanced scientific research .
properties
IUPAC Name |
ethyl 5-(2-amino-2-oxoethoxy)-2-tert-butyl-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO5/c1-5-21-16(20)14-11-8-10(22-9-13(18)19)6-7-12(11)23-15(14)17(2,3)4/h6-8H,5,9H2,1-4H3,(H2,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAUITGVIMZYCIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(=O)N)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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